Sigma Receptor

  • BD 1047 Dihydrobromide
    • CAS RN:
    • 138356-21-5
    • Molecular Formula:
    • C13H22Br2Cl2N2
    • Molecular Weight:
    • 437.041
    Description
    BD 1047 is a selective antagonist of sigma-1 (σ1) receptors (Ki = 0.9 nM in a radioligand binding assay). It is selective for σ1 receptors with binding affinity values greater than 10,000 nM for human recombinan...
  • N-(1-benzylpiperidin-4-yl)-4-iodobenzamide
    • CAS RN:
    • 155798-08-6
    • Molecular Formula:
    • C19H21IN2O
    • Molecular Weight:
    • 420.3 g/mol
    Description
    4-IBP is a sigma-1 (σ1) receptor ligand (Ki = 1.7 nM). It is selective for σ1 over σ2 receptors (Ki = 25.2 nM). It inhibits the growth and migration of PC3 prostate cancer and A549 non-small cell lung cancer (NS...